(S)-1-(4-Cyanophenyl)ethanol

Specification

• CAS No.: 101219-71-0
• Molecular Formula: C9H9NO
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 4-[(1S)-1-hydroxyethyl]benzonitrile
• Standard InChI: InChI=1S/C9H9NO/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7,11H,1H3/t7-/m0/s1
• Standard InChI Key: XGAVOODMMBMCKV-ZETCQYMHSA-N
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)C#N)O
• SMILES: CC(C1=CC=C(C=C1)C#N)O
• Canonical SMILES: CC(C1=CC=C(C=C1)C#N)O

Introduction

(S)-1-(4-Cyanophenyl)ethanol, with the chemical formula C₉H₉NO, is a chiral organic compound that contains a cyanophenyl group attached to an ethanol moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features and potential biological activities.

Synthesis and Preparation

While specific synthesis methods for (S)-1-(4-Cyanophenyl)ethanol are not detailed in the available literature, similar compounds often involve asymmetric synthesis techniques to achieve the desired chirality. Common methods might include enantioselective reduction of the corresponding ketone or asymmetric hydrogenation of an unsaturated precursor.

Applications and Biological Activity

Although direct applications of (S)-1-(4-Cyanophenyl)ethanol are not extensively documented, compounds with similar structures are explored for their potential in pharmaceuticals and materials science. The presence of a cyano group and a chiral center suggests potential utility in asymmetric synthesis or as a building block for more complex molecules.

Research Findings and Future Directions

Research on related compounds highlights the importance of structural modifications in achieving desired biological activities. For instance, modifications in the substituents on aromatic rings can significantly impact the potency and selectivity of compounds in various biological assays. Future studies on (S)-1-(4-Cyanophenyl)ethanol could focus on exploring its potential as a precursor for synthesizing more complex molecules with specific biological activities.